Cas no 167903-04-0 (Benzoic acid, 3-amino-4-[(methylamino)carbonyl]- (9CI))

Benzoic acid, 3-amino-4-[(methylamino)carbonyl]- (9CI) structure
167903-04-0 structure
Product Name:Benzoic acid, 3-amino-4-[(methylamino)carbonyl]- (9CI)
CAS No:167903-04-0
MF:C9H10N2O3
MW:194.187302112579
CID:1023070
PubChem ID:10420141
Update Time:2025-04-20

Benzoic acid, 3-amino-4-[(methylamino)carbonyl]- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 3-amino-4-[(methylamino)carbonyl]- (9CI)
    • 3-amino-4-(methylcarbamoyl)benzoic Acid
    • 167903-04-0
    • 3-amino-4-(methylamino)carbonylbenzoic acid
    • SCHEMBL8886208
    • DB-274529
    • AYDBUUJTDCFLDL-UHFFFAOYSA-N
    • Benzoic acid, 3-amino-4-[(methylamino)carbonyl]-
    • Inchi: 1S/C9H10N2O3/c1-11-8(12)6-3-2-5(9(13)14)4-7(6)10/h2-4H,10H2,1H3,(H,11,12)(H,13,14)
    • InChI Key: AYDBUUJTDCFLDL-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC(C(=O)O)=CC=1N)NC

Computed Properties

  • Exact Mass: 194.0692
  • Monoisotopic Mass: 194.06914219g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 242
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 92.4Ų

Experimental Properties

  • PSA: 92.42
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